7-nitro-1H-indole-2-carbothioamide
Cat. No. B8359841
M. Wt: 221.24 g/mol
InChI Key: SEEUQFZYZHKQDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957070B2
Procedure details
A mixture of 7-nitro-1H-indole-2-carboxamide (2.50 g), Lawesson's reagent (5.42 g) and tetrahydrofuran (50 mL) was stirred at 50° C. overnight. The reaction mixture was concentrated, and the resulting crystals were filtrated, washed with toluene, and dried to give the title compound (2.08 g, yield 77%) as yellow crystals. melting point>237° C. (decomposition).
Name
Yield
77%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[CH:6][CH:7]=[C:8]2[C:12]=1[NH:11][C:10]([C:13]([NH2:15])=O)=[CH:9]2)([O-:3])=[O:2].COC1C=CC(P2(SP(C3C=CC(OC)=CC=3)(=S)S2)=[S:25])=CC=1>O1CCCC1>[N+:1]([C:4]1[CH:5]=[CH:6][CH:7]=[C:8]2[C:12]=1[NH:11][C:10]([C:13](=[S:25])[NH2:15])=[CH:9]2)([O-:3])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=CC=C2C=C(NC12)C(=O)N
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Name
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Quantity
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5.42 g
|
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Type
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reactant
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Smiles
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COC=1C=CC(=CC1)P2(=S)SP(=S)(S2)C=3C=CC(=CC3)OC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 50° C. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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FILTRATION
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Type
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FILTRATION
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Details
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the resulting crystals were filtrated
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WASH
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Type
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WASH
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|
Details
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washed with toluene
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=CC=C2C=C(NC12)C(N)=S
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.08 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
